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Compound of Interest

Compound Name: Butoxyoxirane

Cat. No.: B15176276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

degradation of butyl glycidyl ether (BGE). The information presented is intended to support

environmental risk assessments and to provide a deeper understanding of the behavior of this

compound in various environmental compartments. This document summarizes key

physicochemical properties, details its degradation pathways including biodegradation and

abiotic processes, and discusses its potential for bioaccumulation and mobility in soil.

Physicochemical Properties
Understanding the fundamental physical and chemical properties of butyl glycidyl ether is

crucial for predicting its environmental distribution and fate. A summary of these properties is

provided in the table below.
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Property Value Reference

CAS Number 2426-08-6 [1]

Molecular Formula C₇H₁₄O₂ [1][2]

Molecular Weight 130.18 g/mol [3]

Physical State Colorless liquid [1][3]

Boiling Point 164 °C [1]

Vapor Pressure 3.2 mmHg at 25 °C [3]

Water Solubility 20 g/L (2%) at 20 °C [1][4]

Log Kₒw (Octanol-Water

Partition Coefficient)
0.63 [5]

Environmental Degradation Pathways
Butyl glycidyl ether is subject to several degradation processes in the environment, including

biodegradation, hydrolysis, and atmospheric oxidation. Direct photolysis is not considered a

significant degradation pathway as the molecule does not contain functional groups that absorb

environmentally relevant UV radiation.[3]

Biodegradation
Biodegradation is a key process in the removal of butyl glycidyl ether from aquatic and

terrestrial environments. Studies have shown that it is partially biodegradable.[6]
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Test Type Duration Degradation Result Reference

Ready

Biodegradation

(MITI)

28 days 40%
Partially

biodegradable
[6]

Closed Bottle

Test (OECD

301D)

28 days 25% of ThOD
Partially

biodegradable
[6]

Modified Sturm

Test (OECD

301B)

Not specified
4% and 12% of

ThCO₂

No evidence of

biodegradability
[6]

Experimental Protocol: OECD 301D - Closed Bottle Test

The Closed Bottle Test (OECD 301D) is a standard method for assessing the ready

biodegradability of chemical substances in an aerobic aqueous medium.[7][8]

Principle: A solution of the test substance in a mineral medium is inoculated with a small

number of microorganisms from a mixed population (e.g., activated sludge) and kept in a

completely filled, stoppered bottle in the dark at a constant temperature. The degradation is

followed by measuring the consumption of dissolved oxygen over a 28-day period.[7][8]

Inoculum: The source of microorganisms is typically the effluent from a domestic wastewater

treatment plant.[9] The concentration of microorganisms in the test is low.[9]

Test Substance Concentration: The test substance is added at a concentration that is not

inhibitory to the microorganisms, typically in the range of 2-10 mg/L.[8]

Procedure:

A mineral salt medium is prepared and saturated with air.

The test substance is added to the test bottles, and a control with a reference substance

(e.g., sodium benzoate) and a blank without the test substance are also prepared.[8]

The bottles are inoculated with the microbial source.
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The bottles are completely filled, stoppered to exclude air, and incubated in the dark at a

constant temperature (typically 20°C).[8]

The dissolved oxygen concentration is measured in replicate bottles at regular intervals

over 28 days.[7]

Data Analysis: The percentage of biodegradation is calculated as the ratio of the biochemical

oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered

readily biodegradable if it reaches the pass level of 60% ThOD within a 10-day window.[8]

Abiotic Degradation
Hydrolysis

The epoxide group in butyl glycidyl ether is susceptible to hydrolysis. The rate of this reaction is

pH-dependent.

pH Temperature Half-life Reference

7 20 °C 20.3 days [6]

7 Not specified ~60 years (estimated) [10]

Experimental Protocol: Hydrolysis Study

Detailed experimental protocols for the specific hydrolysis study of butyl glycidyl ether were not

available in the reviewed literature. However, a general approach for determining hydrolysis

rates involves:

Principle: The test substance is dissolved in sterile aqueous buffer solutions of known pH

(typically pH 4, 7, and 9) and maintained at a constant temperature in the dark.

Procedure:

Sterile buffer solutions are prepared.

The test substance is added to the buffer solutions at a concentration that allows for

accurate analytical measurement.
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The solutions are incubated at a constant temperature.

Samples are withdrawn at appropriate time intervals.

The concentration of the test substance is determined using a suitable analytical method

(e.g., chromatography).

Data Analysis: The rate of hydrolysis is determined by plotting the concentration of the test

substance against time. The half-life is then calculated from the first-order rate constant.

Atmospheric Oxidation

In the atmosphere, butyl glycidyl ether is expected to exist predominantly in the vapor phase

due to its vapor pressure.[3] The primary degradation pathway in the atmosphere is through

reaction with photochemically produced hydroxyl radicals (•OH).

Parameter Value Reference

Atmospheric Half-life 19 hours (estimated) [3]

Experimental Protocol: Atmospheric Oxidation Rate Constant Determination

The atmospheric half-life is typically estimated based on a calculated reaction rate constant

with hydroxyl radicals. Experimental determination of this rate constant often involves relative

rate techniques in smog chambers.

Principle: The rate of disappearance of the test substance is measured in the presence of a

reference compound with a known rate constant for its reaction with •OH radicals.

Procedure:

A mixture of the test substance, a reference compound, and an •OH radical precursor

(e.g., methyl nitrite) in air is introduced into a reaction chamber (smog chamber).

The mixture is irradiated with UV light to generate •OH radicals.

The concentrations of the test substance and the reference compound are monitored over

time using techniques such as gas chromatography (GC) or Fourier-transform infrared
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spectroscopy (FTIR).

Data Analysis: The rate constant for the reaction of the test substance with •OH radicals is

calculated from the relative rates of disappearance of the test and reference compounds.

The atmospheric half-life is then estimated based on this rate constant and the average

atmospheric concentration of •OH radicals.

Environmental Distribution
The environmental distribution of butyl glycidyl ether is governed by its physicochemical

properties, particularly its water solubility, vapor pressure, and partitioning coefficients.

Bioaccumulation
The low octanol-water partition coefficient (log Kₒw) of butyl glycidyl ether suggests a low

potential for bioaccumulation in aquatic organisms.[6]

Parameter Value Method Reference

Log Kₒw 0.63 Experimental [5]

Bioconcentration

Factor (BCF)
3 Estimated [10]

Soil Mobility
The potential for butyl glycidyl ether to move through soil is estimated by its soil organic

carbon-water partitioning coefficient (Kₒc).

Parameter Value Method Reference

Kₒc 52 Estimated [10]

The estimated Kₒc value suggests that butyl glycidyl ether is expected to have high mobility in

soil.[10]

Summary of Environmental Fate
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The following diagram illustrates the key environmental fate and degradation pathways of butyl

glycidyl ether.
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Environmental fate pathways of Butyl Glycidyl Ether.
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The following diagram illustrates the logical workflow for assessing the environmental fate of a

chemical like butyl glycidyl ether.
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Workflow for Environmental Fate Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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